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Compound Name: C1-Bodipy-C12

Cat. No.: B10773952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
C1-Bodipy-C12, scientifically known as 4,4-difluoro-5,7-dimethyl-4-bora-3a,4a-diaza-s-

indacene-3-dodecanoic acid, is a lipophilic fluorescent dye widely utilized in biological research

to study lipid metabolism and trafficking. Its unique spectral properties, including high quantum

yield and sharp emission peaks, make it an invaluable tool for visualizing lipids in live and fixed

cells. This technical guide provides a comprehensive overview of the solubility characteristics

and preparation methods for C1-Bodipy-C12, including a detailed, albeit exemplar, synthesis

protocol based on established BODIPY chemistry.

Solubility of C1-Bodipy-C12
The solubility of C1-Bodipy-C12 is a critical factor for its effective use in experimental settings.

Due to its hydrophobic dodecanoic acid chain and the lipophilic nature of the BODIPY core, C1-
Bodipy-C12 exhibits poor solubility in aqueous solutions.

Key Solubility Data:
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Solvent Concentration Observations Citation

Dimethyl Sulfoxide

(DMSO)
Up to 100 mg/mL

Requires sonication to

achieve higher

concentrations.[1]

Methanol 2.5 mM

Stock solutions can be

prepared at this

concentration.[2]

Ethanol Not specified
Used as a solvent for

stock solutions.

Aqueous Buffers (e.g.,

PBS, cell culture

media)

Very low

Insoluble directly.

Must be diluted from a

stock solution in an

organic solvent.

Preparation of C1-Bodipy-C12 Solutions
The preparation of C1-Bodipy-C12 for experimental use typically involves two stages: the

creation of a concentrated stock solution in an organic solvent, followed by dilution to a working

concentration in an aqueous medium.

Experimental Protocol: Preparation of a 10 mM Stock
Solution in DMSO
Materials:

C1-Bodipy-C12 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Pipettes
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Procedure:

Weigh out 1 mg of C1-Bodipy-C12 powder and place it in a microcentrifuge tube.

Add 247 µL of anhydrous DMSO to the tube.[1]

Vortex the mixture thoroughly until the powder is completely dissolved. For higher

concentrations, sonication may be necessary.

Store the 10 mM stock solution at -20°C or -80°C, protected from light, to prevent

degradation.

Experimental Protocol: Preparation of a 10 µM Working
Solution
Materials:

10 mM C1-Bodipy-C12 stock solution in DMSO

Phosphate-Buffered Saline (PBS) or serum-free cell culture medium

Microcentrifuge tubes

Pipettes

Procedure:

Thaw the 10 mM stock solution of C1-Bodipy-C12.

In a new microcentrifuge tube, pipette the desired volume of PBS or cell culture medium.

Add the appropriate volume of the 10 mM stock solution to achieve a final concentration of

10 µM (a 1:1000 dilution). For example, add 1 µL of the stock solution to 999 µL of buffer.

Vortex the working solution gently to ensure it is well mixed.

Use the working solution immediately for your experiment. It is recommended to prepare

fresh working solutions for each experiment to ensure optimal performance.
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Chemical Synthesis of C1-Bodipy-C12
The synthesis of C1-Bodipy-C12, while not commonly performed in a non-specialist laboratory,

follows the general principles of BODIPY dye synthesis. This involves a three-step process:

acid-catalyzed condensation of a pyrrole with an aldehyde- or acid chloride-bearing precursor,

followed by oxidation and subsequent complexation with a boron source.

The following is a representative, detailed protocol for the synthesis of a similar carboxy-

functionalized BODIPY, adapted to yield C1-Bodipy-C12.

Exemplar Synthetic Pathway
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Step 1: Condensation

Step 2: Oxidation

Step 3: Boron Complexation

2,4-dimethylpyrrole

Dipyrromethane
intermediate

TFA (cat.)
DCM, rt, 48h

12-(chloroformyl)dodecanoic acid

Dipyrromethene
intermediate

DDQ
DCM, rt, 50 min

C1-Bodipy-C12

1. Triethylamine
2. BF3.OEt2
DCM, rt, 2h
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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